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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: N-Acryloylglycine

CAS No.: 24599-25-5

Cat. No.: S663276

Core Chemical and Research Data

The table below summarizes the fundamental information and recent research contexts for N-

Acryloylglycine (NAG), also known as Vinylacetylglycine.

Property / .
Description
Aspect
CAS Number 24599-25-5 [1] / 73122-61-9 (as Vinylacetylglycine) [2]
Molecular CgH,NO3 [1]
Formula
Molecular 129.11 g/mol [1]
Weight
IUPAC Name 2-(but-3-enamido)acetic acid [2]

FooDB Record

Primary
Research Use

Proposed
Mechanism

FDB022303 (listed as Vinylacetylglycine, a synonym) [2]

Versatile small molecule and monomer for polymer synthesis; used as a substrate
for enzyme assays, a ligand for protein-protein interactions, and a probe [1] [3] [4].

Hypothesized to bind to proteins and other molecules, modifying their structure and
function; may act as an inhibitor for certain enzymes and a stimulator for others [1].
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| Therapeutic Potential | + As a Monomer: In a co-polymer hydrogel, shows promising anti-proliferative,
anti-migratory, and pro-apoptotic activity against heparanase-driven cancers [3]. * As a Polymer: The
poly(NAG-co-A) hydrogel promotes neurite growth and protects neurons from oxidative stress, showing

potential for nerve regeneration [4]. |

Research Applications and Workflows

Recent studies highlight NAG's potential in creating functional biomaterials. The following diagrams

illustrate the key experimental workflows from recent research.

Application 1: Cancer Therapy Research

A 2025 study synthesized a co-polymer of N-Acryloylglycine and acrylamide, p(NAG-co-Ac), which
demonstrated an ability to inhibit heparanase and protease activity, crucial for invasive cancer progression

[3].
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Click to download full resolution via product page

Research workflow for p(NAG-co-Ac) hydrogel in cancer therapy
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Application 2: Neuronal Regeneration Research

A 2023 study polymerized NAG into a nanohydrogel, poly(NAG-b-A), which mimics the cellular

microenvironment and promotes nerve regeneration [4].
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Research workflow for poly(NAG-b-A) hydrogel in neuronal regeneration
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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